![molecular formula C23H23NO4S B2628818 N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide CAS No. 941951-85-5](/img/structure/B2628818.png)
N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide, also known as DBMSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DBMSA is a sulfonyl-containing compound that has been synthesized using different methods.
Scientific Research Applications
Environmental Science and Pollution Control
- Advanced Oxidation Processes (AOPs) for Degradation of Pharmaceuticals : Research into the degradation of pharmaceutical compounds like acetaminophen (ACT) in water through AOPs reveals insights into pathways, by-products, and biotoxicity, which could be relevant for the environmental management of compounds related to N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide. AOPs lead to various degradation by-products, some of which have been identified as toxic. This suggests a potential area of application for N,N-dibenzyl derivatives in environmental pollutant degradation and management (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Medicinal Chemistry and Drug Development
Antioxidant Activity Analysis : Analytical methods for determining antioxidant activity, such as the Oxygen Radical Absorption Capacity (ORAC) and the Ferric Reducing Antioxidant Power (FRAP) tests, are crucial in medicinal chemistry for assessing the potential therapeutic effects of compounds. These methods have been applied to a wide range of antioxidants, hinting at the potential for investigating N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide's antioxidant properties (Munteanu & Apetrei, 2021).
Sulfonyl Derivative Applications in Neurology and Oncology : Sulfa drug analogs, including N-sulfonyl aminated azines, have shown significant biological activities, including antihypertensive, anti-inflammatory, and anticancer effects. These findings highlight the potential medicinal applications of sulfonyl-containing compounds, suggesting a promising area for the exploration of N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide in similar contexts (Elgemeie, Azzam, & Elsayed, 2019).
Pharmacological Applications
- Paracetamol Metabolism and Genetic Differences : Understanding the metabolism of paracetamol and related compounds offers insights into their pharmacological actions and potential toxicities. Studies on paracetamol have revealed intersubject and ethnic differences in metabolism, which could inform the development and application of N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide, especially considering its structural similarities to acetamide derivatives (Zhao & Pickering, 2011).
properties
IUPAC Name |
N,N-dibenzyl-2-(4-methoxyphenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4S/c1-28-21-12-14-22(15-13-21)29(26,27)18-23(25)24(16-19-8-4-2-5-9-19)17-20-10-6-3-7-11-20/h2-15H,16-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCSWFSMOCKNVSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CC(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dibenzyl-2-((4-methoxyphenyl)sulfonyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.